Cas no 2138025-82-6 (5-chloro-4-(chloromethyl)-3-(1-methyl-1H-pyrazol-5-yl)-1-(propan-2-yl)-1H-pyrazole)

5-Chloro-4-(chloromethyl)-3-(1-methyl-1H-pyrazol-5-yl)-1-(propan-2-yl)-1H-pyrazole is a heterocyclic compound featuring a pyrazole core substituted with chloro, chloromethyl, and 1-methyl-1H-pyrazol-5-yl functional groups. Its structural complexity and reactive sites make it a valuable intermediate in organic synthesis, particularly for the development of agrochemicals and pharmaceuticals. The presence of multiple halogenated groups enhances its utility in cross-coupling reactions and further derivatization. The compound's stability under standard conditions and well-defined reactivity profile contribute to its reproducibility in synthetic applications. Its molecular architecture is designed to facilitate selective modifications, making it a versatile building block for specialized chemical research and industrial processes.

5-chloro-4-(chloromethyl)-3-(1-methyl-1H-pyrazol-5-yl)-1-(propan-2-yl)-1H-pyrazole structure

2138025-82-6 structure

Product Name:5-chloro-4-(chloromethyl)-3-(1-methyl-1H-pyrazol-5-yl)-1-(propan-2-yl)-1H-pyrazole

CAS No:2138025-82-6

MF:C₁₁H₁₄Cl₂N₄

MW:273.16165971756

CID:5921652

PubChem ID:165484506

Update Time:2025-10-31

5-chloro-4-(chloromethyl)-3-(1-methyl-1H-pyrazol-5-yl)-1-(propan-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 5-chloro-4-(chloromethyl)-3-(1-methyl-1H-pyrazol-5-yl)-1-(propan-2-yl)-1H-pyrazole
- EN300-1128158
- 2138025-82-6
- Inchi： 1S/C11H14Cl2N4/c1-7(2)17-11(13)8(6-12)10(15-17)9-4-5-14-16(9)3/h4-5,7H,6H2,1-3H3
- InChI Key： PXSSFZTUCYSKLX-UHFFFAOYSA-N
- SMILES： ClC1=C(CCl)C(C2=CC=NN2C)=NN1C(C)C

Computed Properties

Exact Mass: 272.0595519g/mol
Monoisotopic Mass: 272.0595519g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 264
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 35.6Å²

5-chloro-4-(chloromethyl)-3-(1-methyl-1H-pyrazol-5-yl)-1-(propan-2-yl)-1H-pyrazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1128158-0.05g	5-chloro-4-(chloromethyl)-3-(1-methyl-1H-pyrazol-5-yl)-1-(propan-2-yl)-1H-pyrazole	2138025-82-6	95%	0.05g	$1056.0	2023-10-26
Enamine	EN300-1128158-0.1g	5-chloro-4-(chloromethyl)-3-(1-methyl-1H-pyrazol-5-yl)-1-(propan-2-yl)-1H-pyrazole	2138025-82-6	95%	0.1g	$1106.0	2023-10-26
Enamine	EN300-1128158-0.25g	5-chloro-4-(chloromethyl)-3-(1-methyl-1H-pyrazol-5-yl)-1-(propan-2-yl)-1H-pyrazole	2138025-82-6	95%	0.25g	$1156.0	2023-10-26
Enamine	EN300-1128158-0.5g	5-chloro-4-(chloromethyl)-3-(1-methyl-1H-pyrazol-5-yl)-1-(propan-2-yl)-1H-pyrazole	2138025-82-6	95%	0.5g	$1207.0	2023-10-26
Enamine	EN300-1128158-1.0g	5-chloro-4-(chloromethyl)-3-(1-methyl-1H-pyrazol-5-yl)-1-(propan-2-yl)-1H-pyrazole	2138025-82-6		1g	$1256.0	2023-06-09
Enamine	EN300-1128158-2.5g	5-chloro-4-(chloromethyl)-3-(1-methyl-1H-pyrazol-5-yl)-1-(propan-2-yl)-1H-pyrazole	2138025-82-6	95%	2.5g	$2464.0	2023-10-26
Enamine	EN300-1128158-5.0g	5-chloro-4-(chloromethyl)-3-(1-methyl-1H-pyrazol-5-yl)-1-(propan-2-yl)-1H-pyrazole	2138025-82-6		5g	$3645.0	2023-06-09
Enamine	EN300-1128158-10.0g	5-chloro-4-(chloromethyl)-3-(1-methyl-1H-pyrazol-5-yl)-1-(propan-2-yl)-1H-pyrazole	2138025-82-6		10g	$5405.0	2023-06-09
Enamine	EN300-1128158-1g	5-chloro-4-(chloromethyl)-3-(1-methyl-1H-pyrazol-5-yl)-1-(propan-2-yl)-1H-pyrazole	2138025-82-6	95%	1g	$1256.0	2023-10-26
Enamine	EN300-1128158-5g	5-chloro-4-(chloromethyl)-3-(1-methyl-1H-pyrazol-5-yl)-1-(propan-2-yl)-1H-pyrazole	2138025-82-6	95%	5g	$3645.0	2023-10-26

5-chloro-4-(chloromethyl)-3-(1-methyl-1H-pyrazol-5-yl)-1-(propan-2-yl)-1H-pyrazole Related Literature

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Additional information on 5-chloro-4-(chloromethyl)-3-(1-methyl-1H-pyrazol-5-yl)-1-(propan-2-yl)-1H-pyrazole

Research Brief on 5-chloro-4-(chloromethyl)-3-(1-methyl-1H-pyrazol-5-yl)-1-(propan-2-yl)-1H-pyrazole (CAS: 2138025-82-6)

The compound 5-chloro-4-(chloromethyl)-3-(1-methyl-1H-pyrazol-5-yl)-1-(propan-2-yl)-1H-pyrazole (CAS: 2138025-82-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the unique structural features of this compound, which include a pyrazole core substituted with chloro and chloromethyl groups, as well as a 1-methyl-1H-pyrazol-5-yl moiety. These structural elements contribute to its reactivity and potential as a building block for more complex molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound serves as a key intermediate in the synthesis of novel kinase inhibitors, which are being explored for their efficacy in treating various cancers.

In terms of biological activity, preliminary in vitro assays have shown that 5-chloro-4-(chloromethyl)-3-(1-methyl-1H-pyrazol-5-yl)-1-(propan-2-yl)-1H-pyrazole exhibits moderate inhibitory activity against certain protein kinases, particularly those involved in cell proliferation pathways. Researchers have also investigated its potential as a covalent inhibitor due to the presence of the chloromethyl group, which can form irreversible bonds with cysteine residues in target proteins. This mechanism is of particular interest in the development of targeted therapies for resistant cancers.

The synthesis of this compound has been optimized in recent years, with several research groups reporting improved yields and purity. A 2022 patent application (WO2022156789) describes a scalable synthetic route that minimizes the formation of byproducts, making it more suitable for industrial-scale production. This advancement is critical for further pharmacological evaluation and potential commercialization.

Despite these promising developments, challenges remain. The compound's stability under physiological conditions and its pharmacokinetic properties require further investigation. Recent in vivo studies have indicated rapid metabolism, which may limit its bioavailability. However, researchers are exploring prodrug strategies and formulation approaches to address these limitations.

In conclusion, 5-chloro-4-(chloromethyl)-3-(1-methyl-1H-pyrazol-5-yl)-1-(propan-2-yl)-1H-pyrazole represents a valuable scaffold in medicinal chemistry with potential applications in oncology drug discovery. Ongoing research is focused on optimizing its properties and expanding its therapeutic potential. Future studies should aim to elucidate its mechanism of action in greater detail and explore its utility in combination therapies.